Cas no 2622070-93-1 ((Rac)-Etavopivat)

• Product Name: (Rac)-Etavopivat
• CAS No: 2622070-93-1
• MF: C₂₂H₂₃N₃O₆S
• MW: 457.499524354935
• CID: 5629752
• PubChem ID: 135338361
• Update Time: 2025-06-03

(Rac)-Etavopivat Chemical and Physical Properties

Names and Identifiers

• SCHEMBL20511224
• (Rac)-Etavopivat
• (Rac)-FT-4202
• HY-139573A
• CS-0527488
• MS-28350
• 2622070-93-1
• 1-Propanone, 1-[5-[(2,3-dihydro-1,4-dioxino[2,3-b]pyridin-7-yl)sulfonyl]-3,4,5,6-tetrahydropyrrolo[3,4-c]pyrrol-2(1H)-yl]-3-hydroxy-2-phenyl-
• 1-[5-(2,3-dihydro-[1,4]dioxino[2,3-b]pyridin-7-ylsulfonyl)-1,3,4,6-tetrahydropyrrolo[3,4-c]pyrrol-2-yl]-3-hydroxy-2-phenylpropan-1-one

• Inchi： 1S/C22H23N3O6S/c26-14-19(15-4-2-1-3-5-15)22(27)24-10-16-12-25(13-17(16)11-24)32(28,29)18-8-20-21(23-9-18)31-7-6-30-20/h1-5,8-9,19,26H,6-7,10-14H2
• InChI Key： KZFFYEPYCVDOGE-UHFFFAOYSA-N
• SMILES： S(C1=CN=C2C(=C1)OCCO2)(N1CC2CN(C(C(C3C=CC=CC=3)CO)=O)CC=2C1)(=O)=O

Computed Properties

• Exact Mass: 457.13075664g/mol
• Monoisotopic Mass: 457.13075664g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 832
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 118Ų

Experimental Properties

• Density: 1.53±0.1 g/cm3(Predicted)
• Boiling Point: 725.2±70.0 °C(Predicted)
• pka: 14.27±0.10(Predicted)

Additional information on (Rac)-Etavopivat

Introduction to (Rac)-Etavopivat (CAS No. 2622070-93-1)

(Rac)-Etavopivat (CAS No. 2622070-93-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmacology. This compound, also known as (Rac)-4-(3-(4-(ethylsulfonyl)phenyl)ureido)benzamide, is a potent and selective inhibitor of the adenosine monophosphate-activated protein kinase (AMPK) pathway. The unique chemical structure and pharmacological properties of (Rac)-Etavopivat make it a promising candidate for the treatment of various metabolic disorders, including type 2 diabetes and non-alcoholic fatty liver disease (NAFLD).

The chemical structure of (Rac)-Etavopivat is characterized by a benzamide core linked to a urea moiety, which is further substituted with an ethylsulfonyl group. This specific arrangement of functional groups contributes to its high affinity for the AMPK pathway, allowing it to modulate cellular energy metabolism effectively. The racemic nature of the compound, indicated by the (Rac) prefix, suggests that it consists of equal amounts of two enantiomers, which may have different biological activities and pharmacokinetic profiles.

Recent studies have highlighted the potential therapeutic benefits of (Rac)-Etavopivat. In preclinical models, it has been shown to improve glucose homeostasis and reduce hepatic steatosis by activating AMPK in liver and muscle tissues. This activation leads to increased fatty acid oxidation and decreased lipogenesis, thereby ameliorating the symptoms associated with metabolic syndrome. Additionally, (Rac)-Etavopivat has demonstrated anti-inflammatory properties, which may further contribute to its efficacy in treating NAFLD.

The pharmacokinetic profile of (Rac)-Etavopivat has been extensively studied in both in vitro and in vivo models. It exhibits good oral bioavailability and a favorable half-life, making it suitable for once-daily dosing regimens. The compound is primarily metabolized by cytochrome P450 enzymes, with minimal potential for drug-drug interactions. These characteristics make it an attractive candidate for clinical development.

Clinical trials evaluating the safety and efficacy of (Rac)-Etavopivat are currently underway. Early-phase trials have shown that the compound is well-tolerated at therapeutic doses, with no significant adverse effects reported. Preliminary data from phase II trials suggest that (Rac)-Etavopivat can significantly improve glycemic control and reduce liver fat content in patients with type 2 diabetes and NAFLD. These findings have generated considerable interest among researchers and clinicians alike.

The mechanism of action of (Rac)-Etavopivat involves its interaction with the AMPK pathway, which plays a central role in regulating cellular energy balance. By activating AMPK, (Rac)-Etavopivat promotes glucose uptake and utilization while inhibiting gluconeogenesis and lipogenesis. This dual action helps to restore metabolic homeostasis and reduce the risk of complications associated with metabolic disorders.

In addition to its therapeutic potential, (Rac)-Etavopivat has also been investigated for its use as a research tool. Its ability to selectively modulate AMPK activity makes it a valuable compound for studying the role of this pathway in various physiological processes. Researchers are using (Rac)-Etavopivat to explore new targets for drug discovery and to gain insights into the molecular mechanisms underlying metabolic diseases.

The development of (Rac)-Etavopivat represents a significant advancement in the field of metabolic disease research. Its unique chemical structure, potent pharmacological activity, and favorable safety profile position it as a promising therapeutic agent for managing conditions such as type 2 diabetes and NAFLD. As clinical trials progress, it is anticipated that more detailed information on its efficacy and long-term safety will become available, further solidifying its place in the treatment landscape.